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Compound of Interest

Compound Name: 2-Chloro-2-methyl-3-nitrosobutane

Cat. No.: B8707400

Application Notes and Protocols: 2-Chloro-2-
methyl-3-nitrosobutane

A comprehensive search for "2-Chloro-2-methyl-3-nitrosobutane” did not yield specific
experimental protocols, optimal concentration data, or established applications for this
particular compound. The scientific literature and chemical databases reviewed do not contain
sufficient information to generate detailed application notes or protocols as requested.

The search did, however, provide information on structurally related compounds, which may
offer some context for potential research areas but are not substitutes for data on the specified
molecule. These related compounds include:

e 2-Chloro-2-methylpropane (tert-Butyl Chloride): This is a well-known alkylating agent used in
various organic syntheses, including the introduction of a tert-butyl group into molecules.[1]
[2] It plays a role in polymer chemistry and as an intermediate in the production of other
chemicals.[1] Its reactivity is primarily centered around nucleophilic substitution reactions.[2]

[3]

¢ 2-Methyl-2-nitrosopropane (MNP, tert-nitrosobutane): This compound is widely used as a
spin trap in electron spin resonance (ESR) spectroscopy.[4] Its function is to capture short-
lived free radicals to form more stable nitroxide radicals that can be detected and
characterized.[4] This is particularly useful for studying radical reaction mechanisms in
chemistry and biology.[4]
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e Other Chloroalkyl Nitrosamines and Related Structures: Research on various chloroalkyl
nitrosamines has been conducted, often focusing on their chemical synthesis, properties,
and biological activities, such as mutagenicity and DNA cross-linking.[5] Additionally,
compounds like 3-chloro-2-methylpropene have been studied for their toxicological and
carcinogenic properties.[6][7]

Conclusion:

Without any available data for "2-Chloro-2-methyl-3-nitrosobutane,” it is not possible to
provide the requested detailed application notes, experimental protocols, quantitative data
tables, or signaling pathway diagrams. Researchers interested in this specific compound would
likely need to engage in foundational research to determine its properties, reactivity, and
potential applications before standardized protocols can be developed. This would involve
initial synthesis and characterization, followed by exploratory studies to understand its chemical
and biological behavior. At present, no such information appears to be publicly accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8707400#0ptimal-concentration-of-2-chloro-2-methyl-
3-nitrosobutane-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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